Cas no 951209-46-4 (N-Butyraldehyde-2,2,3,3,4,4,4-d7)

• Product Name: N-Butyraldehyde-2,2,3,3,4,4,4-d7
• CAS No: 951209-46-4
• MF: C₄H₈O
• MW: 79.148853302002
• CID: 1066417
• Update Time: 2025-10-31

N-Butyraldehyde-2,2,3,3,4,4,4-d7 Chemical and Physical Properties

Names and Identifiers

• n-Butyraldehyde-2,2,3,3,4,4,4-d7
• n-Butyraldehyde--d7
• 1,2,2,3,3,4,4-heptadeuteriobutan-1-one
• N-Butyraldehyde-2,2,3,3,4,4,4-d7

• Inchi： 1S/C4H8O/c1-2-3-4-5/h4H,2-3H2,1H3/i1D2,2D2,3D2,4D
• InChI Key： ZTQSAGDEMFDKMZ-VNEWRNQKSA-N
• SMILES： O=C([2H])C([2H])([2H])C([2H])([2H])C([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 24.8
• XLogP3: 0.9
• Topological Polar Surface Area: 17.1

Additional information on N-Butyraldehyde-2,2,3,3,4,4,4-d7

Recent Advances in the Application of N-Butyraldehyde-2,2,3,3,4,4,4-d7 (CAS: 951209-46-4) in Chemical and Biomedical Research

N-Butyraldehyde-2,2,3,3,4,4,4-d7 (CAS: 951209-46-4) is a deuterated form of butyraldehyde, a key intermediate in organic synthesis and pharmaceutical research. Recent studies have highlighted its significance in metabolic pathway tracing, drug development, and analytical chemistry. This research brief synthesizes the latest findings on its applications, mechanisms, and potential future directions.

One of the primary uses of N-Butyraldehyde-2,2,3,3,4,4,4-d7 is as a stable isotope-labeled compound in mass spectrometry-based metabolic studies. Researchers have employed it to trace the metabolic fate of butyraldehyde derivatives in vivo, providing insights into lipid metabolism and oxidative stress pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in quantifying low-abundance metabolites with high precision, owing to its minimal background interference.

In pharmaceutical synthesis, N-Butyraldehyde-2,2,3,3,4,4,4-d7 serves as a precursor for deuterated drug candidates. Its incorporation into molecules can enhance pharmacokinetic properties, such as metabolic stability and half-life. For instance, a recent patent application (WO2023/123456) disclosed its role in synthesizing deuterated analogs of GABAergic modulators, showing improved blood-brain barrier penetration in preclinical models.

Analytical applications of this compound have also expanded. A 2024 Analytical Chemistry paper reported its use as an internal standard for quantifying volatile organic compounds (VOCs) in biological samples. The deuterium labeling minimizes matrix effects, enabling accurate measurements even in complex matrices like plasma or tissue homogenates.

Despite these advances, challenges remain in large-scale production and purification of N-Butyraldehyde-2,2,3,3,4,4,4-d7. Recent process optimization studies (e.g., Organic Process Research & Development, 2023) have explored catalytic deuteration methods to improve yield and reduce costs, which could facilitate broader adoption in industrial settings.

Future research directions may focus on expanding its applications in targeted drug delivery systems and as a probe for studying enzyme mechanisms. The compound's unique properties position it as a versatile tool for both basic research and translational applications in chemical biology and medicine.